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Compound of Interest

Compound Name: Glu-Met

Cat. No.: B1624459

This guide provides crucial safety and logistical information for laboratory professionals
handling peptides containing the Glutamic acid-Methionine (Glu-Met) sequence. Adherence to
these procedures is vital for ensuring personal safety and proper experimental conduct.

Personal Protective Equipment (PPE) and
Engineering Controls

When working with Glu-Met containing peptides, a comprehensive approach to safety is
necessary, incorporating both personal protective equipment and appropriate engineering
controls. The following table summarizes the recommended safety measures.
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Protective Measure

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator.[1] Use a full-face
respirator if exposure limits are

exceeded.

To prevent inhalation of
peptide dust or aerosols, as
the toxicological properties are

often not fully known.[2][3]

Hand Protection

Compatible chemical-resistant
gloves.[1] Gloves must be

inspected prior to use.[4][5]

To prevent skin contact with

the substance.[1]

Eye Protection

Appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA.[1] Tightly fitting safety
goggles.[3]

To protect eyes from splashes
or airborne particles of the

peptide.[1]

Body Protection

Wear compatible chemical-
resistant gloves and clothing to
prevent skin exposure.[1]
Fire/flame resistant and

impervious clothing.[3]

To provide a barrier against

accidental skin exposure.[1][2]

Engineering Controls

Mechanical exhaust is
required.[1][2] Handle in a
well-ventilated place.[3][6] A
safety shower and eye shower

should be accessible.[1]

To minimize the concentration
of airborne peptide dust and
provide immediate

decontamination facilities.

Procedural Workflow for Handling Glu-Met Peptides

The following diagram outlines the standard operating procedure for the safe handling of Glu-

Met peptides from receipt to disposal.
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Caption: Workflow for Safe Handling of Glu-Met Peptides.
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Detailed Experimental Protocols

Handling and Storage:

o Pre-Handling: Before use, allow the product to warm to room temperature.[1] Keep the
container tightly closed when not in use.[1]

o Safe Handling: Avoid contact with skin, eyes, and clothing.[1][7] Also, avoid ingestion and
inhalation of the substance.[1][7] It is important to prevent prolonged or repeated exposure.

[1][7]

e Hygiene: After handling, wash thoroughly.[1][7] Contaminated clothing should be removed
and washed before reuse.[1][7]

o Storage Conditions: Store at temperatures below -15°C under an inert gas like nitrogen.[7]
Accidental Release Measures:

e Personal Precautions: In case of a spill, wear a respirator, chemical safety goggles, rubber
boots, and heavy rubber gloves.[2]

o Containment and Cleaning: Sweep up the spilled material, place it in a bag, and hold for
waste disposal.[2] Avoid raising dust.[2]

o Post-Cleaning: Ventilate the area and wash the spill site after the material has been
collected.[2]

Disposal Plan:
» Waste Collection: Collect waste material in closed and suitable containers for disposal.[1]

e Chemical Disposal: The recommended disposal method is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber.[1][2]

» Regulatory Compliance: Dispose of waste according to all applicable federal, state, and local
environmental regulations.[1][2] Do not allow the substance to enter surface water or drains.

[1]
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First Aid Procedures:

» In case of eye contact: Immediately flush eyes with plenty of flowing water for 10 to 15
minutes, holding eyelids apart.[1] Consult an ophthalmologist.[1]

 In case of skin contact: Wash immediately with plenty of water and soap for at least 15
minutes.[1] Remove contaminated clothing and shoes.[1] Call a physician.[1]

 If inhaled: Remove the person to fresh air and keep them warm and at rest.[1] If breathing is
irregular or stopped, administer artificial respiration.[1] Call a physician.[1]

 If swallowed: Wash out the mouth with water, provided the person is conscious.[1] Call a
physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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